1-(2-aminoethyl)-5-(4-methoxybenzylthio)-1H-tetrazole

• Molecular Formula: C11H15N5OS
• Molecular Weight: 265.34 g/mol
• IUPAC Name: 2-[5-[(4-methoxyphenyl)methylsulfanyl]tetrazol-1-yl]ethanamine
• InChI: InChI=1S/C11H15N5OS/c1-17-10-4-2-9(3-5-10)8-18-11-13-14-15-16(11)7-6-12/h2-5H,6-8,12H2,1H3
• InChI Key: HGWPKWSYMBTIHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=NN=NN2CCN

Description

1-(2-aminoethyl)-5-(4-methoxybenzylthio)-1H-tetrazole is a useful research compound. Its molecular formula is C11H15N5OS and its molecular weight is 265.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-aminoethyl)-5-(4-methoxybenzylthio)-1H-tetrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-aminoethyl)-5-(4-methoxybenzylthio)-1H-tetrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 22.8 g. (12.5 mmol) of 1-(2-aminoethyl)-1,4-dihydro-5H-tetrazole-5-thione, hydrochloride in 100 ml. of N,N-dimethylformamide and 100 ml. of acetone was added 34.3 ml. (25 mmol) of triethylamine. To the resulting suspension was added slowly a solution of 19.5 g. (12.5 mmol) of p-methoxybenzyl chloride in 30 ml. of acetone. After stirring at room temperature for 15 hours, the mixture was filtered. The filtrate was evaporated to dryness. The residue was taken up in 350 ml. of 5% NaHCO3, and extracted with ethyl acetate. The combined extract was dried (MgSO4) and evaporated to dryness to give an oil which was chromatographed on a silica gel column, eluting with a gradient of 5-10% ethanol in chloroform. Fractions containing product by thin layer chromatography were pooled, and evaporated to dryness to give 1-(2-aminoethyl)-5-(4-methoxybenzylthio)-1H-tetrazole as a brown oil (26 g., 80%). An analytical sample of the crystalline amine hydrochloride (mp 148°-150°) was obtained by treating the product with an ethereal HCl solution.